Cas no 28940-11-6 (Watermelon ketone)

• Product Name: Watermelon ketone
• CAS No: 28940-11-6
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD07371373
• CID: 53399
• PubChem ID: 87561097
• Update Time: 2026-05-14

Watermelon ketone Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-2H-benzo[b][1,4]dioxepin-3(4H)-one
• 7-Methyl-1,5-benzodioxepan-3-one
• 7-Methyl-2H-1,5-benzodioxepin-3(4H)-one
• 7-METHYL-3,4-DIHYDRO-2H-1,5-BENZDIOXEPINE-3-ONE
• Watermelon Ketone
• 7-Methyl-3,4-dihydro-2H-1,5-benzodioxepin-3-one
• calone
• CALONE 1951
• METHYL BENZODIOXEPINONE
• Watermelon
• watermelone ketone
• Water-melone ketone
• Watermelonketonecalone
• 7-Methylbenzo[b][1,4]dioxepin-3-one
• 7-Methyl-2H-benzo-1,5-dioxepin-3(4H)-one
• 10-Methyl-2,6-dioxabicyclo[5.4.0]undeca-8,10,12-trien-4-one
• Methylbenzodioxepinone
• 2H-1,5-Benzodioxepin-3(4H)-one, 7-methyl-
• 0NQ136C313
• WatermelonKetone
• DSSTox_RID_82166
• DSSTox_CID_27165
• DSSTox_GSID_4716
• Watermelon ketone

• MDL： MFCD07371373
• Inchi： 1S/C10H10O3/c1-7-2-3-9-10(4-7)13-6-8(11)5-12-9/h2-4H,5-6H2,1H3
• InChI Key： SWUIQEBPZIHZQS-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C(C([H])([H])OC2C([H])=C([H])C(C([H])([H])[H])=C([H])C1=2)=O

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.196
• Melting Point: 37.0 to 41.0 deg-C
• Boiling Point: 91°C/0.2mmHg(lit.)
• Flash Point: 129.3 °C
• Refractive Index: 1.538
• PSA: 35.53000
• LogP: 1.33530

Watermelon ketone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Watermelon ketone

Watermelon Ketone (CAS No. 28940-11-6): A Comprehensive Overview

Watermelon ketone, also known by its chemical name trans-4,5-epoxy-2-decenal, is a compound with the CAS number 28940-11-6. This molecule is renowned for its unique and refreshing watermelon-like aroma, making it a valuable component in the fragrance and flavor industries. In recent years, Watermelon ketone has gained significant attention not only for its sensory properties but also for its potential applications in various scientific and industrial fields.

The chemical structure of Watermelon ketone consists of a conjugated double bond and an epoxy group, which contribute to its distinctive aroma. The compound is synthesized through a series of chemical reactions, including the epoxidation of unsaturated aldehydes. The precise control of these reactions is crucial to ensure the quality and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing Watermelon ketone, reducing the overall cost and environmental impact.

In the fragrance industry, Watermelon ketone is widely used to create watermelon-scented products such as perfumes, candles, and air fresheners. Its ability to mimic the natural scent of watermelons makes it an essential ingredient in formulations designed to evoke a fresh and summery atmosphere. Additionally, Watermelon ketone is used in the food industry as a flavoring agent in products like beverages, confectionery, and baked goods. The compound's stability under various processing conditions ensures that it retains its characteristic aroma even after prolonged storage or exposure to heat.

Recent research has explored the potential health benefits of Watermelon ketone. Studies have shown that this compound possesses antioxidant properties, which may help protect cells from damage caused by free radicals. Free radicals are unstable molecules that can cause oxidative stress, leading to various health issues such as inflammation and chronic diseases. The antioxidant activity of Watermelon ketone has been attributed to its ability to scavenge free radicals and reduce oxidative stress levels in biological systems.

Beyond its sensory and health benefits, Watermelon ketone has also been investigated for its potential applications in cosmetics. The compound's moisturizing properties make it a promising ingredient in skincare products designed to hydrate and nourish the skin. Additionally, its anti-inflammatory effects may help reduce redness and irritation, making it suitable for use in sensitive skin formulations. Research in this area is ongoing, with scientists exploring new ways to incorporate Watermelon ketone into cosmetic products while maintaining its efficacy and safety.

In the pharmaceutical industry, Watermelon ketone has shown promise as a potential therapeutic agent. Preclinical studies have demonstrated that this compound may have anti-inflammatory and analgesic properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. While more research is needed to fully understand the mechanisms underlying these effects, the preliminary findings are encouraging and warrant further investigation.

The environmental impact of Watermelon ketone production has also been a topic of interest in recent years. As consumers become increasingly aware of sustainability issues, there is a growing demand for eco-friendly manufacturing processes. Researchers are developing new methods to produce Watermelon ketone using renewable resources and green chemistry principles. These approaches aim to minimize waste generation, reduce energy consumption, and lower the overall environmental footprint of the production process.

In conclusion, Watermelon ketone (CAS No. 28940-11-6) is a versatile compound with a wide range of applications in fragrance, flavor, cosmetics, and pharmaceuticals. Its unique chemical structure confers valuable sensory properties while also offering potential health benefits such as antioxidant and anti-inflammatory effects. Ongoing research continues to uncover new uses for this compound, highlighting its importance in various scientific and industrial fields.